Cas no 188739-86-8 (2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester)

2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester structure
188739-86-8 structure
Product Name:2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
CAS No:188739-86-8
MF:C15H19F3O2
MW:288.305375337601
CID:138318
PubChem ID:11300692
Update Time:2025-04-19

2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
    • (2-methyl-2-adamantyl) 2-(trifluoromethyl)prop-2-enoate
    • 2-trifluoromethyl acrylic acid 2-methyl-2-adamantyl ester
    • 2-trifluoromethyl-acrylic acid 2-methyl-adamantan-2-yl ester
    • alpha-Trifluoromethylacrylic acid-2-methyl-2-adamantyl ester
    • 188739-86-8
    • SCHEMBL3916186
    • 2-(2-Trifluoromethyl-2-propenoyloxy)-2-methyladamantane
    • 2-Propenoic acid,2-(trifluoromethyl)-,2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
    • DTXSID10461729
    • 2-methyl-2-adamantyl alpha-trifluoromethylacrylate
    • Inchi: 1S/C15H19F3O2/c1-8(15(16,17)18)13(19)20-14(2)11-4-9-3-10(6-11)7-12(14)5-9/h9-12H,1,3-7H2,2H3
    • InChI Key: LKXYIIGMHKAPPU-UHFFFAOYSA-N
    • SMILES: FC(C(=C)C(=O)OC1(C)C2CC3CC(C2)CC1C3)(F)F

Computed Properties

  • Exact Mass: 288.13400
  • Monoisotopic Mass: 288.13371433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.86290
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